Cas no 2006883-24-3 (Carbamic acid, N-cyclopentyl-N-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-cyclopentyl-N-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 2006883-24-3
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5292936
• Update Time: 2025-10-23

Carbamic acid, N-cyclopentyl-N-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-cyclopentyl-N-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H21NO3/c1-5-12(16)10-15(11-8-6-7-9-11)13(17)18-14(2,3)4/h1,11H,6-10H2,2-4H3
• InChI Key： VXAPQCKCZOEKQT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1CCCC1)CC(=O)C#C

Additional information on Carbamic acid, N-cyclopentyl-N-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester

Research Briefing on Carbamic acid, N-cyclopentyl-N-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester (CAS: 2006883-24-3)

Carbamic acid, N-cyclopentyl-N-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester (CAS: 2006883-24-3) is a specialized chemical compound that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique structure featuring a cyclopentyl group and a butynyl moiety, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies.

Recent research published in the Journal of Medicinal Chemistry highlights the role of this compound as a precursor in the synthesis of novel protease inhibitors. The study demonstrates that the alkyne functionality in the molecule allows for efficient click chemistry modifications, enabling the rapid generation of diverse compound libraries. This approach has been instrumental in identifying potent inhibitors of disease-relevant enzymes, such as those involved in inflammatory and oncogenic pathways.

Another significant study, appearing in ACS Chemical Biology, investigates the compound's utility in PROTAC (Proteolysis Targeting Chimera) development. The researchers utilized the tert-butyl ester group as a cleavable linker, which proved critical for the controlled release of active drug molecules within cellular environments. The findings suggest that this compound's structural features make it a versatile building block for next-generation targeted protein degradation therapies.

From a synthetic chemistry perspective, a recent publication in Organic Letters details an improved method for the preparation of this carbamate derivative. The authors report a 78% yield using a modified Curtius rearrangement approach, with excellent stereocontrol at the cyclopentyl moiety. This advancement addresses previous challenges in the large-scale production of this important intermediate.

Pharmacokinetic studies have also examined this compound's metabolic stability. Research in Drug Metabolism and Disposition indicates that the tert-butyl ester group provides enhanced metabolic stability compared to analogous methyl esters, while maintaining sufficient lability for prodrug activation. These properties make it particularly valuable for oral drug development programs.

In conclusion, Carbamic acid, N-cyclopentyl-N-(2-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester (2006883-24-3) represents a multifunctional chemical entity with broad applications in medicinal chemistry. Its unique structural features enable diverse synthetic transformations while offering favorable pharmacological properties. Ongoing research continues to explore its potential in various therapeutic areas, positioning it as a valuable tool in modern drug discovery efforts.